3-Aminopropyl(phenyl)phosphinic acid

• Molecular Formula: C9H14NO2P
• Molecular Weight: 199.19 g/mol
• IUPAC Name: 3-aminopropyl(phenyl)phosphinic acid
• InChI: InChI=1S/C9H14NO2P/c10-7-4-8-13(11,12)9-5-2-1-3-6-9/h1-3,5-6H,4,7-8,10H2,(H,11,12)
• InChI Key: MDGPUUSWAVZTOJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)P(=O)(CCCN)O

Description

3-Aminopropyl(phenyl)phosphinic acid is a useful research compound. Its molecular formula is C9H14NO2P and its molecular weight is 199.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6.83 g of ethyl 3-aminopropyl(phenyl)phosphinate and 30 ml of 20% hydrochloric acid is refluxed with stirring for 4 hours. The clear solution is evaporated to dryness and the residue is recrystallized from methanol/propylenoxide to give 3-aminopropyl(phenyl)phosphinic acid as a white solid, m.p. 298°-300°.